N-Phenyl-d5-N'-[1-(2-phenylethyl)]-4-piperidine
N-Phenyl-d5-N'-[1-(2-phenylethyl)]-4-piperidine
4-ANPP-d5 (CRM) is an analytical reference material intended for use as an internal standard for the quantification of 4-ANPP by GC- or LC-MS. 4-ANPP is an analytical reference material categorized as an opioid metabolite and a precursor in the synthesis of fentanyl and other opioids. 4-ANPP is a metabolite of acetyl fentanyl, butyryl fentanyl, furanyl fentanyl, acrylfentanyl, and fentanyl. It has also been found as an impurity in illicit fentanyl preparations. 4-ANPP-d5 is regulated as a Schedule II compound in the United States. This product is intended for research and forensic applications.
4-ANPP-d5 is an analytical reference material intended for use as an internal standard for the quantification of 4-ANPP by GC- or LC-MS. 4-ANPP is an analytical reference material categorized as an opioid metabolite and a precursor in the synthesis of fentanyl and other opioids. 4-ANPP is a metabolite of acetyl fentanyl, butyryl fentanyl, furanyl fentanyl, acrylfentanyl, and fentanyl. It has also been found as an impurity in illicit fentanyl preparations. 4-ANPP-d5 is regulated as a Schedule II compound in the United States. This product is intended for research and forensic applications.
4-ANPP-d5 is intended for use as an internal standard for the quantification of 4-ANPP by GC- or LC-MS. 4-ANPP is an intermediate in the synthesis of fentanyl from N-phenethyl-4-piperidone (NPP;). As such, 4-ANPP may be used as a precursor for the manufacture of fentanyl and related opioids. 4-ANPP is also an impurity found in fentanyl preparations. The physiological and toxicological properties of this compound are not known. 4-ANPP-d5 is regulated as a Schedule II compound in the United States. This product is intended for research and forensic applications. This product is a qualified Reference Material (RM) that has been manufactured and tested to meet ISO/IEC 17025 and ISO Guide 34 guidelines. These materials are tested using validated analytical methods on qualified instrumentation to ensure traceability of measurements. All traceable RMs may be distinguished by their CofAs and can be downloaded below using the batch number located on the product label. For a representative CofA please contact our technical support.
4-ANPP-d5 is an analytical reference material intended for use as an internal standard for the quantification of 4-ANPP by GC- or LC-MS. 4-ANPP is an analytical reference material categorized as an opioid metabolite and a precursor in the synthesis of fentanyl and other opioids. 4-ANPP is a metabolite of acetyl fentanyl, butyryl fentanyl, furanyl fentanyl, acrylfentanyl, and fentanyl. It has also been found as an impurity in illicit fentanyl preparations. 4-ANPP-d5 is regulated as a Schedule II compound in the United States. This product is intended for research and forensic applications.
4-ANPP-d5 is intended for use as an internal standard for the quantification of 4-ANPP by GC- or LC-MS. 4-ANPP is an intermediate in the synthesis of fentanyl from N-phenethyl-4-piperidone (NPP;). As such, 4-ANPP may be used as a precursor for the manufacture of fentanyl and related opioids. 4-ANPP is also an impurity found in fentanyl preparations. The physiological and toxicological properties of this compound are not known. 4-ANPP-d5 is regulated as a Schedule II compound in the United States. This product is intended for research and forensic applications. This product is a qualified Reference Material (RM) that has been manufactured and tested to meet ISO/IEC 17025 and ISO Guide 34 guidelines. These materials are tested using validated analytical methods on qualified instrumentation to ensure traceability of measurements. All traceable RMs may be distinguished by their CofAs and can be downloaded below using the batch number located on the product label. For a representative CofA please contact our technical support.
Brand Name:
Vulcanchem
CAS No.:
1189466-15-6
VCID:
VC0019911
InChI:
InChI=1S/C19H24N2/c1-3-7-17(8-4-1)11-14-21-15-12-19(13-16-21)20-18-9-5-2-6-10-18/h1-10,19-20H,11-16H2/i2D,5D,6D,9D,10D
SMILES:
C1CN(CCC1NC2=CC=CC=C2)CCC3=CC=CC=C3
Molecular Formula:
C19H24N2
Molecular Weight:
285.446
N-Phenyl-d5-N'-[1-(2-phenylethyl)]-4-piperidine
CAS No.: 1189466-15-6
Cat. No.: VC0019911
Molecular Formula: C19H24N2
Molecular Weight: 285.446
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-ANPP-d5 (CRM) is an analytical reference material intended for use as an internal standard for the quantification of 4-ANPP by GC- or LC-MS. 4-ANPP is an analytical reference material categorized as an opioid metabolite and a precursor in the synthesis of fentanyl and other opioids. 4-ANPP is a metabolite of acetyl fentanyl, butyryl fentanyl, furanyl fentanyl, acrylfentanyl, and fentanyl. It has also been found as an impurity in illicit fentanyl preparations. 4-ANPP-d5 is regulated as a Schedule II compound in the United States. This product is intended for research and forensic applications. 4-ANPP-d5 is an analytical reference material intended for use as an internal standard for the quantification of 4-ANPP by GC- or LC-MS. 4-ANPP is an analytical reference material categorized as an opioid metabolite and a precursor in the synthesis of fentanyl and other opioids. 4-ANPP is a metabolite of acetyl fentanyl, butyryl fentanyl, furanyl fentanyl, acrylfentanyl, and fentanyl. It has also been found as an impurity in illicit fentanyl preparations. 4-ANPP-d5 is regulated as a Schedule II compound in the United States. This product is intended for research and forensic applications. 4-ANPP-d5 is intended for use as an internal standard for the quantification of 4-ANPP by GC- or LC-MS. 4-ANPP is an intermediate in the synthesis of fentanyl from N-phenethyl-4-piperidone (NPP;). As such, 4-ANPP may be used as a precursor for the manufacture of fentanyl and related opioids. 4-ANPP is also an impurity found in fentanyl preparations. The physiological and toxicological properties of this compound are not known. 4-ANPP-d5 is regulated as a Schedule II compound in the United States. This product is intended for research and forensic applications. This product is a qualified Reference Material (RM) that has been manufactured and tested to meet ISO/IEC 17025 and ISO Guide 34 guidelines. These materials are tested using validated analytical methods on qualified instrumentation to ensure traceability of measurements. All traceable RMs may be distinguished by their CofAs and can be downloaded below using the batch number located on the product label. For a representative CofA please contact our technical support. |
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| CAS No. | 1189466-15-6 |
| Molecular Formula | C19H24N2 |
| Molecular Weight | 285.446 |
| IUPAC Name | N-(2,3,4,5,6-pentadeuteriophenyl)-1-(2-phenylethyl)piperidin-4-amine |
| Standard InChI | InChI=1S/C19H24N2/c1-3-7-17(8-4-1)11-14-21-15-12-19(13-16-21)20-18-9-5-2-6-10-18/h1-10,19-20H,11-16H2/i2D,5D,6D,9D,10D |
| Standard InChI Key | ZCMDXDQUYIWEKB-OUHXUHDZSA-N |
| SMILES | C1CN(CCC1NC2=CC=CC=C2)CCC3=CC=CC=C3 |
| Appearance | Assay:≥98%A neat solid |
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